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molecular formula C19H17NO B1589101 (4-(Diphenylamino)phenyl)methanol CAS No. 25069-40-3

(4-(Diphenylamino)phenyl)methanol

Cat. No. B1589101
CAS RN: 25069-40-3
M. Wt: 275.3 g/mol
InChI Key: FJNLLLILLNFUCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07507840B2

Procedure details

To a solution of 2B (3.637 g, 13.3 mmol) in methanol was added dropwise at 0° C. a solution of NaBH4 added to 3.9 g NaOH dissolved in 7.8 mL H2O. The solution was allowed to stir at room temperature overnight. Water was added and the product was extracted with ether (2×) and washed with brine (2×). The combined ether extracts were dried over MgSO4. The solvent was removed and the product was purified using flash chromatography with a hexanes and then ethyl acetate. The ethyl acetate fraction was collected and the solvent removed to reveal 2.667 g (74%) of a honey yellow crystal solid. 1H NMR (CDCl3): δ4.63 (d, 2H), δ6.97-7.06 (m, 6H), δ7.09 (m, 2H), δ7.20-7.28 (m, 6H); m/z 298.1 (M++Na), 276.1 (M++H), 258.1 (M+-H2O).
Name
2B
Quantity
3.637 g
Type
reactant
Reaction Step One
Name
NaBH4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
NaOH
Quantity
3.9 g
Type
reactant
Reaction Step Two
Name
H2O
Quantity
7.8 mL
Type
solvent
Reaction Step Three
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
[4-(Diphenylamino)phenyl]methan-1-ol

Identifiers

REACTION_CXSMILES
[C:1]1([N:7]([C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)[C:8]2[CH:15]=[CH:14][C:11]([CH:12]=[O:13])=[CH:10][CH:9]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[BH4-].[Na+].[OH-].[Na+]>CO.O>[C:1]1([N:7]([C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)[C:8]2[CH:15]=[CH:14][C:11]([CH2:12][OH:13])=[CH:10][CH:9]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:1.2,3.4|

Inputs

Step One
Name
2B
Quantity
3.637 g
Type
reactant
Smiles
C1(=CC=CC=C1)N(C1=CC=C(C=O)C=C1)C1=CC=CC=C1
Name
NaBH4
Quantity
0 (± 1) mol
Type
reactant
Smiles
[BH4-].[Na+]
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Step Two
Name
NaOH
Quantity
3.9 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
H2O
Quantity
7.8 mL
Type
solvent
Smiles
O
Step Four
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the product was extracted with ether (2×)
WASH
Type
WASH
Details
washed with brine (2×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined ether extracts were dried over MgSO4
CUSTOM
Type
CUSTOM
Details
The solvent was removed
CUSTOM
Type
CUSTOM
Details
the product was purified
CUSTOM
Type
CUSTOM
Details
The ethyl acetate fraction was collected
CUSTOM
Type
CUSTOM
Details
the solvent removed

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
[4-(Diphenylamino)phenyl]methan-1-ol
Type
Smiles
C1(=CC=CC=C1)N(C1=CC=C(C=C1)CO)C1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.